2-(2-Methoxyphenyl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-(2-methoxyphenyl)-1-(3-pyridin-3-yloxyazetidin-1-yl)ethanone
• InChI: InChI=1S/C17H18N2O3/c1-21-16-7-3-2-5-13(16)9-17(20)19-11-15(12-19)22-14-6-4-8-18-10-14/h2-8,10,15H,9,11-12H2,1H3
• InChI Key: JZHHVHNIPTUTBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CC(C2)OC3=CN=CC=C3
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

2-(2-Methoxyphenyl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone, also known as MPAE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various areas of research. MPAE is a synthetic compound that is used in the development of new drugs, and it has shown promising results in various preclinical studies.

Scientific Research Applications

Metal-promoted Ligand Formation

Research by Casarrubios et al. (2015) explores metal-promoted degradation of 2-azetidinones, including compounds similar to "2-(2-Methoxyphenyl)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone," to form CC'N-pincer ligands. This study specifically details the preparation, structure, and spectroscopic properties of CC'N-Osmium complexes, contributing to the understanding of their quantum mechanical exchange coupling and potential applications in catalysis and materials science (Casarrubios et al., 2015).

Synthesis of β-Lactam Antibiotics

Cainelli, Galletti, and Giacomini (1998) describe a practical synthesis method for a key intermediate in the production of β-lactam antibiotics, showcasing the versatility of azetidinone derivatives in pharmaceutical manufacturing. Their work demonstrates the diastereo-selective formation of azetidinones, highlighting the compound's role in advancing antibiotic synthesis (Cainelli et al., 1998).

Structural Analysis

A study by Kamala et al. (2008) focuses on the crystal and molecular structure of a complex containing an azetidinone ring, revealing insights into the conformational preferences and intermolecular interactions of such compounds. This structural analysis is crucial for understanding the chemical behavior and potential applications of azetidinone derivatives in material science and molecular engineering (Kamala et al., 2008).

Antidepressant and Nootropic Agents

Thomas et al. (2016) synthesized Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, evaluating them as potential antidepressant and nootropic agents. Their findings contribute to the understanding of the central nervous system (CNS) activity of azetidinone derivatives, suggesting these compounds may serve as a basis for developing new CNS active agents (Thomas et al., 2016).